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Compound of Interest

Compound Name: Nor-NOHA Dihydrochloride

Cat. No.: B15623014 Get Quote

Nor-NOHA Dihydrochloride: A Technical Guide
for Researchers
For researchers, scientists, and drug development professionals, this document provides an in-

depth guide to the chemical and physical properties, mechanism of action, and key

experimental protocols for Nor-NOHA Dihydrochloride.

Nor-NOHA (Nω-Hydroxy-nor-L-arginine) Dihydrochloride is a potent and selective inhibitor of

the arginase enzyme.[1][2] It is a critical tool for investigating the physiological and

pathophysiological roles of arginase and its interplay with nitric oxide (NO) signaling. This guide

summarizes its core properties and provides detailed methodologies for its application in

research settings.

Chemical and Physical Properties
Nor-NOHA Dihydrochloride is the hydrochloride salt of Nω-Hydroxy-nor-L-arginine. Its

chemical and physical characteristics are summarized below.

Table 1: Chemical Properties of Nor-NOHA
Dihydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15623014?utm_src=pdf-interest
https://www.benchchem.com/product/b15623014?utm_src=pdf-body
https://www.medchemexpress.com/nor-noha-dihydrochloride.html
https://www.medchemexpress.com/nor-noha.html
https://www.benchchem.com/product/b15623014?utm_src=pdf-body
https://www.benchchem.com/product/b15623014?utm_src=pdf-body
https://www.benchchem.com/product/b15623014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name

(2S)-2-amino-4-[[amino-

(hydroxyamino)methylidene]a

mino]butanoic

acid;dihydrochloride

[3]

Molecular Formula C₅H₁₄Cl₂N₄O₃ [3]

Molecular Weight 249.09 g/mol [3]

CAS Number 291758-32-2 [1][3]

Canonical SMILES
C(CN=C(N)NO)--INVALID-

LINK--N.Cl.Cl
[3]

InChI Key
KOBHCUDVWOTEKO-

VVKHMYHEASA-N
[3]

Table 2: Physical Properties of Nor-NOHA
Dihydrochloride

Property Value Source

Appearance Solid powder [3]

Solubility

Soluble in water (250 mg/mL

with sonication), DMSO, and

PBS (pH 7.2)

[2][4]

Storage

Store powder at -20°C for up

to 3 years. In solvent, store at

-80°C for up to 6 months or

-20°C for up to 1 month.[1][3]

Stability

Stable at ambient temperature

for a few weeks during

ordinary shipping.[3]

Mechanism of Action
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Nor-NOHA is a selective and reversible inhibitor of both arginase I and arginase II isoforms.[5]

Arginase is a key enzyme in the urea cycle, where it catalyzes the hydrolysis of L-arginine to L-

ornithine and urea.[6][7] By inhibiting arginase, Nor-NOHA increases the bioavailability of L-

arginine for other metabolic pathways, most notably the nitric oxide synthase (NOS) pathway.

[3][8]

Nitric oxide synthases (nNOS, iNOS, and eNOS) also utilize L-arginine as a substrate to

produce nitric oxide (NO) and L-citrulline.[9][10] NO is a critical signaling molecule involved in

various physiological processes, including vasodilation, neurotransmission, and immune

responses.[9] Therefore, by shunting L-arginine towards the NOS pathway, Nor-NOHA can

enhance the production of NO.[3]

Interestingly, while Nor-NOHA is a potent arginase inhibitor, it is not a substrate or inhibitor for

NOS isoforms.[8] This selectivity makes it a valuable tool for specifically studying the effects of

arginase inhibition.

The downstream effects of Nor-NOHA are multifaceted. Increased NO production can lead to

vasodilation and has been investigated for its cardioprotective effects.[3] Furthermore, Nor-

NOHA has been shown to induce apoptosis in certain cancer cells, particularly under hypoxic

conditions.[1][6][11] This effect is linked to the altered cellular metabolism resulting from

arginase inhibition, though some studies suggest it may also involve off-target effects

independent of arginase 2.[6][11] In some cancer cell lines, Nor-NOHA-induced apoptosis is

associated with increased expression of p53 and E-cadherin, and decreased expression of

matrix metalloproteinase-2 (MMP-2), leading to reduced cell invasion and migration.[12]
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Mechanism of action of Nor-NOHA Dihydrochloride.

Experimental Protocols
Detailed methodologies for key experiments involving Nor-NOHA Dihydrochloride are

provided below. These protocols are based on established methods and can be adapted for

specific research needs.

Arginase Activity Assay
This protocol describes a colorimetric method to measure arginase activity in cell lysates,

adapted from published studies.[3][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15623014?utm_src=pdf-body-img
https://www.benchchem.com/product/b15623014?utm_src=pdf-body
https://www.benchchem.com/product/b15623014?utm_src=pdf-body
https://www.invivochem.com/nor-NOHA-HCl.html
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN00968.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Cell Lysis
(e.g., Triton X-100 based buffer)

Arginase Activation
(10 mM MnCl2, 56°C, 10 min)

Substrate Addition
(0.5 M L-arginine)

Incubation
(37°C, 15-60 min)

Stop Reaction
(Acidic solution)

Color Development
(Add α-ISPF, 100°C, 45 min)

Read Absorbance
(540 nm)

End

 

Start

Cell Treatment
(e.g., 0.1-1 mM Nor-NOHA, 24-72 h)

Harvest Cells
(Including supernatant)

Wash Cells
(1X PBS)

Resuspend in Binding Buffer
(1x10^6 cells/mL)

Add Annexin V-FITC and PI

Incubate
(15 min, room temperature, dark)

Analyze by Flow Cytometry

End

 

Start

Collect Cell Culture Supernatant

Add Griess Reagent to Samples and Standards

Prepare Nitrite Standards

Incubate
(10-15 min, room temperature, dark)

Read Absorbance
(540 nm)

Calculate Nitrite Concentration

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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